Cas no 35202-24-5 (5-(4-methoxyphenyl)pyrimidin-4-amine)

• Product Name: 5-(4-methoxyphenyl)pyrimidin-4-amine
• CAS No: 35202-24-5
• MDL: MFCD07381992
• CID: 4649694
• PubChem ID: 15620476
• Update Time: 2025-11-06

5-(4-methoxyphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)pyrimidin-4-amine

• MDL： MFCD07381992

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(4-methoxyphenyl)pyrimidin-4-amine

5-(4-Methoxyphenyl)pyrimidin-4-amine (CAS No. 35202-24-5): A Comprehensive Overview

5-(4-Methoxyphenyl)pyrimidin-4-amine (CAS No. 35202-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrimidine core substituted with a 4-methoxyphenyl group and an amine functionality, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural attributes make it valuable for drug discovery and material science applications.

In recent years, the demand for 5-(4-methoxyphenyl)pyrimidin-4-amine has surged due to its role in developing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its potential applications in oncology and neurodegenerative diseases, aligning with current trends in precision medicine. The compound's CAS No. 35202-24-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The chemical properties of 5-(4-methoxyphenyl)pyrimidin-4-amine include moderate solubility in organic solvents and stability under standard laboratory conditions. These characteristics facilitate its use in multi-step synthetic routes. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, ensuring reproducibility in research settings. The 4-methoxyphenyl moiety contributes to its electronic properties, making it a versatile building block for heterocyclic chemistry.

From an industrial perspective, manufacturers of 5-(4-methoxyphenyl)pyrimidin-4-amine emphasize scalability and cost-efficiency to meet the needs of pharmaceutical companies. Current market analyses indicate a steady growth trajectory for pyrimidine derivatives, driven by innovations in small-molecule drug development. The compound's CAS No. 35202-24-5 is often referenced in patent literature, highlighting its commercial relevance.

Environmental and safety considerations for handling 5-(4-methoxyphenyl)pyrimidin-4-amine adhere to standard laboratory protocols. While not classified as hazardous, proper storage in cool, dry conditions is recommended to maintain its stability. Researchers exploring pyrimidine-based compounds frequently inquire about its synthetic pathways, reflecting its role in green chemistry initiatives.

Emerging applications of 5-(4-methoxyphenyl)pyrimidin-4-amine extend to materials science, where its molecular structure inspires designs for organic semiconductors. This interdisciplinary potential aligns with global interest in sustainable technologies. The compound's CAS No. 35202-24-5 is increasingly cited in peer-reviewed journals, underscoring its scientific merit.

For procurement specialists, verifying the authenticity of 5-(4-methoxyphenyl)pyrimidin-4-amine through CAS No. 35202-24-5 is crucial to avoid counterfeit products. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure quality compliance. This practice supports transparency in the fine chemicals supply chain.

Future research directions for 5-(4-methoxyphenyl)pyrimidin-4-amine may explore its enantioselective synthesis or derivatization for targeted drug delivery systems. Such advancements would build upon its established utility in medicinal chemistry while addressing contemporary challenges in healthcare innovation.